![molecular formula C15H11F3N2OS B2552504 1-Benzoyl-3-[4-(trifluoromethyl)phenyl]thiourea CAS No. 117174-71-7](/img/structure/B2552504.png)
1-Benzoyl-3-[4-(trifluoromethyl)phenyl]thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Benzoyl-3-[4-(trifluoromethyl)phenyl]thiourea is a biochemical compound with the molecular formula C15H11F3N2OS . It is used for proteomics research .
Synthesis Analysis
The synthesis of 1-Benzoyl-3-[4-(trifluoromethyl)phenyl]thiourea and its derivatives has been a subject of research. For instance, a study discussed the synthesis of 1-acyl-3-substituted thioureas, which are precursors of new heterocycles . Another study investigated the influence of the alkyl chain length and various benzene ring substituents on the biological activity of a thiourea derivative .Molecular Structure Analysis
The molecular structure of 1-Benzoyl-3-[4-(trifluoromethyl)phenyl]thiourea is characterized by the presence of a benzoyl group, a trifluoromethylphenyl group, and a thiourea group . The InChI code for this compound is 1S/C15H11F3N2OS/c16-15(17,18)11-7-4-8-12(9-11)19-14(22)20-13(21)10-5-2-1-3-6-10/h1-9H,(H2,19,20,21,22) .Physical And Chemical Properties Analysis
1-Benzoyl-3-[4-(trifluoromethyl)phenyl]thiourea is a solid compound with a molecular weight of 324.33 .Scientific Research Applications
- BTPT exhibits antibacterial activity against several strains, including Staphylococcus aureus and Escherichia coli .
Antibacterial Properties
Other Applications
Agili, F. A. (2024). Biological Applications of Thiourea Derivatives: Detailed Review. Chemistry, 6(3), 435-468. DOI: 10.3390/chemistry6030025 Serendipitous N, S-difunctionalization of triazoles with trifluoromethyl-substituted mercapto [1,2,4]triazoles. (2024). RSC Advances, 14, 8095-8101. DOI: 10.1039/D4RA00083H Recent trends in chemistry, structure, and various applications of 1,2,4-triazole derivatives. (2022). RSC Advances, 12, 22294-22311. DOI: 10.1039/D2RA01781D
Safety and Hazards
properties
IUPAC Name |
N-[[4-(trifluoromethyl)phenyl]carbamothioyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F3N2OS/c16-15(17,18)11-6-8-12(9-7-11)19-14(22)20-13(21)10-4-2-1-3-5-10/h1-9H,(H2,19,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCVFSEWBZJRTPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzoyl-3-[4-(trifluoromethyl)phenyl]thiourea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.